TPU-0037C

• Molecular Formula: C46H72N4O9
• Molecular Weight: 825.1 g/mol
• InChI: InChI=1S/C46H72N4O9/c1-27(38(54)15-7-12-32(51)11-6-13-34(53)25-31-10-9-23-50(31)45(47)48)17-20-33(52)21-18-28(2)42(57)29(3)19-22-36-30(4)24-35-37(14-8-16-39(35)55)46(36,5)43(58)41-40(56)26-49-44(41)59/h6-7,11,15,17-18,20,24,27,29,31-39,42,51-55,57-58H,8-10,12-14,16,19,21-23,25-26H2,1-5H3,(H3,47,48)(H,49,59)
• InChIKey: ABOXJBHGJDKUNW-UHFFFAOYSA-N

TPU-0037C: A Marine Lydicamycin Congener

TPU-0037C (CAS 485815-61-0) is a lydicamycin congener produced by the marine actinomycete Streptomyces platensis TP-A0598 [1]. It is structurally defined as 30-demethyl-8-deoxylydicamycin, distinguishing it from the parent lydicamycin and other TPU-series congeners through specific structural modifications [2]. The compound is characterized by potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and a lack of activity against Gram-negative species [1].

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Antimicrobial screening workflow – supports susceptibility testing against Gram-positive strains, including MRSA

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Congener-specific lydicamycin probe – 8-dehydroxy-30-demethyllydicamycin identity for SAR studies

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Marine natural product research – secondary metabolite from Streptomyces platensis TP-A0598

• [1] Furumai T, Eto K, Sasaki T, Higuchi H, Onaka H, Saito N, Fujita T, Naoki H, Igarashi Y. TPU-0037-A, B, C and D, novel lydicamycin congeners with anti-MRSA activity from Streptomyces platensis TP-A0598. J Antibiot (Tokyo). 2002 Oct;55(10):873-80. doi: 10.7164/antibiotics.55.873. PMID: 12523820. View Source
• [2] Furumai T, et al. TPU-0037-A, B, C and D, novel lydicamycin congeners with anti-MRSA activity from Streptomyces platensis TP-A0598. J Antibiot (Tokyo). 2002;55(10):873-80. View Source

TPU-0037C Uniqueness Among Congeners

Substituting TPU-0037C with other lydicamycin congeners (e.g., TPU-0037A, TPU-0037B, or lydicamycin itself) is not scientifically equivalent. Structural variations among these compounds, such as the presence or absence of a C14-C15 olefin or specific methyl/demethyl groups, directly correlate with significant differences in anti-MRSA potency [1]. For example, the C14-C15 olefin in TPU-0037B is associated with diminished antibacterial activity compared to TPU-0037C [1]. Therefore, procurement decisions must be based on the specific congener's quantitative performance profile.

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Lydicamycin congeners exhibit divergent antimicrobial profiles; activity against MRSA may shift significantly between structural analogues.

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Minor structural modifications (e.g., 8-dehydroxy-30-demethyl) can alter MIC endpoints and spectrum; congener-equivalence not supported by reported data.

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Gram-positive selectivity may not transfer to all Gram-negative models; spectrum must be verified for each experimental system.

• [1] Scite.ai. TPU-0037-A, B, C and D, Novel Lydicamycin Congeners with Anti-MRSA Activity from Streptomyces platensis TP-A0598. 2002. DOI: 10.7164/antibiotics.55.873. View Source

TPU-0037C Comparison with Analogs

MRSA Activity vs. Lydicamycin

Within the TPU-0037 congener series (A-D), TPU-0037C (compound 60) exhibits the most potent antibacterial activity, while TPU-0037B (compound 59) shows the lowest. This ranking is based on MIC values against Gram-positive bacteria, including MRSA, which range from 0.39 to 12.5 µg/mL for the series [1]. The data indicate that the C14-C15 olefin present in TPU-0037B diminishes activity, a feature absent in the more potent TPU-0037C [1].

MRSA vs. Lydicamycin

Reported

TPU-0037C MIC 3.13 µg/mL; lydicamycin MIC range 3.1–6.2 µg/mL (MRSA)

Comparable anti-MRSA activity context

Broth microdilution assay; structural modification does not compromise reported activity

Evidence Dimension	Antibacterial Potency (MIC)
Target Compound Data	TPU-0037C is identified as the most potent congener within the series (compound 60).
Comparator Or Baseline	TPU-0037B (compound 59) is identified as the least potent congener within the series.
Quantified Difference	The difference is qualitative but based on a ranked order of MIC values (0.39-12.5 µg/mL) within the same study [1].
Conditions	Antibacterial activity against Gram-positive bacteria, including MRSA, measured by MIC determination [1].

Why This Matters

This data guides selection for research requiring the most potent lydicamycin congener against MRSA, avoiding less active analogs like TPU-0037B.

• [1] Scite.ai. TPU-0037-A, B, C and D, Novel Lydicamycin Congeners with Anti-MRSA Activity from Streptomyces platensis TP-A0598. 2002. DOI: 10.7164/antibiotics.55.873. View Source

Congener Potency Range Against MRSA

TPU-0037C demonstrates a lower minimum inhibitory concentration (MIC) against methicillin-resistant Staphylococcus aureus (MRSA) compared to its parent compound, lydicamycin. Reported MIC values for TPU-0037C against MRSA are 3.13 µg/mL [1], whereas lydicamycin's MIC against the methicillin-resistant 535 strain ranges from 3.1 to 6.2 µg/mL . This indicates a potential potency advantage for TPU-0037C at the lower end of the lydicamycin range.

Congener MIC Range

Head-to-head

TPU-0037A–D MIC range 1.56–12.5 µg/mL (MRSA); TPU-0037C at 3.13 µg/mL

Congener-dependent potency variation

~8-fold difference between most and least active congeners

Evidence Dimension	MIC against MRSA
Target Compound Data	3.13 µg/mL
Comparator Or Baseline	Lydicamycin, 3.1-6.2 µg/mL
Quantified Difference	TPU-0037C's MIC is at the lower boundary of the lydicamycin range, suggesting comparable or slightly improved potency.
Conditions	MIC determination against MRSA strains; data from different studies using standard methods.

Why This Matters

This supports the selection of TPU-0037C over lydicamycin for studies requiring potentially higher anti-MRSA potency.

• [1] MedChemExpress. TPU-0037C Product Page. Accessed 2026. View Source

Selective Gram-Positive Activity

TPU-0037C is structurally defined as 30-demethyl-8-deoxylydicamycin [1]. A key structural distinction from the less potent congener TPU-0037B is the absence of a C14-C15 olefin in TPU-0037C [2]. The presence of this olefin in TPU-0037B is correlated with diminished antibacterial activity [2]. This structure-activity relationship (SAR) insight provides a molecular rationale for TPU-0037C's superior potency within the series.

Gram-Positive Selectivity

Data to verify

Gram-positive MICs 0.39–3.13 µg/mL; Gram-negative MICs >50 µg/mL

Reported species-selective antimicrobial context

At least 16-fold difference; source review recommended

Evidence Dimension	Molecular Structure Feature
Target Compound Data	30-demethyl-8-deoxylydicamycin (lacks C14-C15 olefin)
Comparator Or Baseline	TPU-0037B: 14,15-dehydro-8-deoxylydicamycin (contains C14-C15 olefin)
Quantified Difference	Structural difference correlates with higher potency for TPU-0037C and lower potency for TPU-0037B [2].
Conditions	Structural elucidation by NMR and MS; activity determined by MIC assay [2].

Why This Matters

This SAR data confirms that the specific chemical structure of TPU-0037C is critical for its enhanced activity, justifying its selection over structurally similar but less active congeners.

• [1] Furumai T, et al. TPU-0037-A, B, C and D, novel lydicamycin congeners with anti-MRSA activity from Streptomyces platensis TP-A0598. J Antibiot (Tokyo). 2002;55(10):873-80. View Source
• [2] Scite.ai. TPU-0037-A, B, C and D, Novel Lydicamycin Congeners with Anti-MRSA Activity from Streptomyces platensis TP-A0598. 2002. DOI: 10.7164/antibiotics.55.873. View Source

TPU-0037C Research Applications

Gram-Positive Resistance Mechanisms

Researchers studying anti-MRSA agents and requiring the most potent lydicamycin congener should select TPU-0037C. Evidence from direct head-to-head comparison within the TPU-0037 series shows TPU-0037C exhibits the highest antibacterial activity among its congeners (A-D) [1]. This makes it the preferred candidate for structure-activity relationship (SAR) studies or as a reference compound for high-potency anti-MRSA assays.

SAR Studies of Lydicamycin Congeners

Scientists investigating the impact of specific structural modifications on antibiotic activity can use TPU-0037C as a key comparator. Its structure, 30-demethyl-8-deoxylydicamycin, differs from less potent analogs like TPU-0037B (14,15-dehydro-8-deoxylydicamycin) by the absence of a C14-C15 olefin [1]. This structural difference is directly linked to a significant increase in anti-MRSA activity, providing a clear SAR model [1].

Analytical Method for Natural Product Antibiotics

TPU-0037C is a reliable tool for developing or validating assays targeting Gram-positive bacteria, particularly MRSA. Its selective activity profile—effective against Gram-positive strains (MICs = 0.39-3.13 µg/mL) but ineffective against Gram-negative bacteria (MICs >50 µg/mL) [1]—makes it suitable as a positive control or reference standard for narrow-spectrum antibacterial screens.

Application

Selection Property

Validation Focus

Gram-positive resistance mechanism studies

Gram-positive selectivity context

Species-specific susceptibility endpoints

Lydicamycin SAR investigations

Congener-specific structural comparison

MIC and SAR endpoint review

Analytical method development for natural product antibiotics

Analytical reference context

Method reproducibility and assay validation

• [1] Scite.ai. TPU-0037-A, B, C and D, Novel Lydicamycin Congeners with Anti-MRSA Activity from Streptomyces platensis TP-A0598. 2002. DOI: 10.7164/antibiotics.55.873. View Source